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Compound of Interest

Compound Name:
Tetraethylammonium

trifluoroacetate

Cat. No.: B1591247 Get Quote

An In-Depth Technical Guide to Tetraethylammonium Trifluoroacetate (CAS 30093-29-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Tetraethylammonium
trifluoroacetate (CAS 30093-29-9), an ammonium-based ionic liquid. It details the compound's

chemical and physical properties, presents safety and handling information, and lists key

suppliers. This document is intended to serve as a valuable resource for professionals in

research and development who are considering the use of this compound in their work.

Chemical Identity and Structure
Tetraethylammonium trifluoroacetate is a quaternary ammonium salt with the chemical

formula C10H20F3NO2.[1][2] It is comprised of a tetraethylammonium cation and a

trifluoroacetate anion.

Synonyms:

N,N,N-Triethylethanaminium trifluoroacetate[3]

Trifluoroacetic acid tetraethylammonium salt[2]
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tetraethylazanium;2,2,2-trifluoroacetate[2]

Chemical Structure Visualization:

Caption: 2D structure of Tetraethylammonium trifluoroacetate.

Physicochemical Properties
This section summarizes the key physical and chemical properties of Tetraethylammonium
trifluoroacetate.

Property Value Reference

Molecular Formula C10H20F3NO2 [1][2]

Molecular Weight 243.27 g/mol [1][2]

Physical Form Solid [3][4]

Melting Point 74-76 °C [5]

Purity ≥98% [1]
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Applications and Research
Tetraethylammonium trifluoroacetate is categorized as an ammonium-based ionic liquid.[1]

[6] Ionic liquids are salts that are liquid at low temperatures and possess unique properties

such as low vapor pressure, high thermal stability, and high ionic conductivity. These

characteristics make them suitable for a variety of applications.

Potential applications for this class of compounds include:
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Battery Additives: To enhance the performance and safety of batteries.[1]

Reaction Solvents: As a greener alternative to traditional organic solvents in chemical

synthesis.[1]

Electrochemical Applications: In devices such as dye-sensitized solar cells, fuel cells, and

supercapacitors.[1]

Other Industrial Uses: Including lubricants, antistatic agents, and in heavy metal extraction.

[1]

Safety and Handling
Hazard Identification: Tetraethylammonium trifluoroacetate is classified as a hazardous

substance. According to the Globally Harmonized System (GHS), it causes severe skin burns

and eye damage.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H314: Causes severe skin burns and eye damage.[2]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements: A comprehensive list of precautionary statements, including P260

(Do not breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective

clothing/eye protection/face protection), and specific first aid measures, can be found on the

PubChem database.[2]

Storage: Store in a well-ventilated place. Keep the container tightly closed in a dry and cool

place, under an inert atmosphere at room temperature.[3][4]
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Suppliers
A number of chemical suppliers offer Tetraethylammonium trifluoroacetate for research and

development purposes. The typical purity offered is 98% or greater.

Supplier Website

Sigma-Aldrich --INVALID-LINK--

Alfa Chemistry --INVALID-LINK--

Santa Cruz Biotechnology --INVALID-LINK--

BLD Pharmatech --INVALID-LINK--

ECHO CHEMICAL CO., LTD. --INVALID-LINK--

ChemicalBook --INVALID-LINK--

Conclusion
Tetraethylammonium trifluoroacetate (CAS 30093-29-9) is an ionic liquid with a range of

potential applications in various scientific and industrial fields. Its well-defined physicochemical

properties make it a compound of interest for researchers. However, its hazardous nature

necessitates strict adherence to safety and handling protocols. This guide provides a

foundational understanding of this compound for professionals engaged in chemical research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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